Cas no 2228571-67-1 (tert-butyl N-2-chloro-4-(2-chloro-1-hydroxyethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-chloro-4-(2-chloro-1-hydroxyethyl)phenylcarbamate
• CAS No: 2228571-67-1
• MF: C₁₃H₁₇Cl₂NO₃
• MW: 306.184982061386
• CID: 6070671
• PubChem ID: 165640351
• Update Time: 2025-10-31

tert-butyl N-2-chloro-4-(2-chloro-1-hydroxyethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-chloro-4-(2-chloro-1-hydroxyethyl)phenylcarbamate
• 2228571-67-1
• tert-butyl N-[2-chloro-4-(2-chloro-1-hydroxyethyl)phenyl]carbamate
• EN300-1900897

• Inchi： 1S/C13H17Cl2NO3/c1-13(2,3)19-12(18)16-10-5-4-8(6-9(10)15)11(17)7-14/h4-6,11,17H,7H2,1-3H3,(H,16,18)
• InChI Key： LEUKFIKXOHKHPF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(=O)OC(C)(C)C)C(CCl)O

Computed Properties

• Exact Mass: 305.0585488g/mol
• Monoisotopic Mass: 305.0585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-2-chloro-4-(2-chloro-1-hydroxyethyl)phenylcarbamate

Introduction to Tert-butyl N-2-chloro-4-(2-chloro-1-hydroxyethyl)phenylcarbamate (CAS No. 2228571-67-1)

Tert-butyl N-2-chloro-4-(2-chloro-1-hydroxyethyl)phenylcarbamate, a compound with the CAS number 2228571-67-1, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their diverse applications in medicinal chemistry and agrochemicals. The structural features of this molecule, particularly the presence of tert-butyl and chloro-substituted ethyl groups, contribute to its unique chemical properties and potential biological activities.

The synthesis and characterization of this compound have been extensively studied due to its potential role in drug development. The tert-butyl group, a common protective group in organic synthesis, enhances the stability of the carbamate moiety, making it more suitable for further functionalization. On the other hand, the chloro-substituted ethyl group introduces electrophilic centers that can participate in various chemical reactions, such as nucleophilic substitution and cross-coupling reactions.

In recent years, there has been growing interest in the development of novel carbamate-based compounds for their therapeutic potential. Carbamates have been shown to exhibit a wide range of biological activities, including insecticidal, fungicidal, and herbicidal properties. Additionally, they have been explored as intermediates in the synthesis of more complex pharmacophores. The compound tert-butyl N-2-chloro-4-(2-chloro-1-hydroxyethyl)phenylcarbamate is no exception and has been investigated for its potential applications in pharmaceuticals.

One of the most compelling aspects of this compound is its structural versatility. The presence of multiple reactive sites allows for extensive modifications, enabling chemists to tailor its properties for specific applications. For instance, the chloro groups can be selectively replaced with other functional groups through various reaction pathways, such as nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. This flexibility makes it an invaluable building block in the synthesis of more complex molecules.

The biological activity of tert-butyl N-2-chloro-4-(2-chloro-1-hydroxyethyl)phenylcarbamate has been a subject of intense research. Studies have shown that carbamate derivatives can interact with biological targets in multiple ways, leading to various pharmacological effects. For example, some carbamates have been found to inhibit enzymes involved in metabolic pathways, while others have demonstrated anti-inflammatory or antiviral properties. The specific activity of this compound is likely influenced by its unique structural features, including the tert-butyl and chloro-substituted ethyl groups.

In terms of synthetic methodologies, the preparation of tert-butyl N-2-chloro-4-(2-chloro-1-hydroxyethyl)phenylcarbamate involves several key steps. Initially, the formation of the carbamate bond is achieved through the reaction between an appropriate phenol derivative and a chlorocarbonylating agent under basic conditions. Subsequently, the introduction of the tert-butyl group is typically accomplished via an acylation reaction using a tert-butyl carbonyl chloride derivative. Finally, the chloro-substituted ethyl group is incorporated through an etherification reaction or by reacting a suitable halogenated alcohol with a base.

The purity and yield of this compound are critical factors that influence its applicability in pharmaceutical research. High-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) are commonly employed techniques for characterizing and purifying this compound. These methods allow researchers to assess its chemical integrity and ensure that it meets the required specifications for further studies.

Recent advancements in computational chemistry have also played a significant role in understanding the properties of tert-butyl N-2-chloro-4-(2-chloro-1-hydroxyethyl)phenylcarbamate. Molecular modeling techniques have been used to predict its binding interactions with biological targets and to optimize its structure for enhanced activity. These computational studies provide valuable insights into the molecular mechanisms underlying its biological effects and help guide the design of more effective derivatives.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as materials science and agriculture. For instance, carbamate-based compounds have been explored as flame retardants due to their ability to release water upon decomposition, which helps extinguish fires. Additionally, they have been investigated as herbicides due to their toxicity to plants while being relatively safe for other organisms.

In conclusion, tert-butyl N-2-chloro-4-(2-chloro-1-hydroxyethyl)phenylcarbamate (CAS No. 2228571-67-1) is a multifaceted compound with significant potential in various fields. Its unique structural features make it a valuable intermediate in pharmaceutical synthesis, while its diverse biological activities suggest numerous therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in modern chemistry.